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Compound of Interest

Compound Name: 2-Nonadecanone

Cat. No.: B165413 Get Quote

Effective management and disposal of chemical waste are paramount for ensuring laboratory

safety and environmental protection. For researchers, scientists, and drug development

professionals handling 2-Nonadecanone, a comprehensive understanding of the correct

disposal procedures is essential. This guide provides detailed, step-by-step instructions for the

safe and compliant disposal of 2-Nonadecanone, aligning with general laboratory safety

protocols and regulatory requirements.

Immediate Safety and Handling Precautions
While specific hazard data for 2-Nonadecanone is not extensively detailed in all safety data

sheets, it is prudent to handle it with care, following standard laboratory safety procedures.[1]

[2] As a ketone, it should be treated as a potentially flammable and hazardous substance.[3]

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, when handling this chemical. Work in a well-ventilated area, preferably

under a fume hood.

Step-by-Step Disposal Procedure
The disposal of 2-Nonadecanone must adhere to institutional and regulatory guidelines for

hazardous waste.[4][5][6] Never dispose of 2-Nonadecanone down the drain or in regular

trash.[4][7]

Waste Identification and Classification:
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Classify 2-Nonadecanone waste as hazardous chemical waste. Due to its nature as a

ketone, it may be categorized as flammable.[3][8]

Do not mix 2-Nonadecanone waste with other incompatible waste streams.[9][10][11] It is

crucial to segregate halogenated and non-halogenated solvents.[10]

Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting 2-
Nonadecanone waste.[5][8][9] The original container, if in good condition, is often a

suitable choice.[4]

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "2-Nonadecanone," and the approximate concentration and quantity.[6][8][11] The

label should be securely affixed and legible.

Waste Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) within

the laboratory.[6][7]

The SAA should be located away from heat sources, sparks, and general foot traffic.[6]

Ensure secondary containment, such as a spill tray, is used to prevent environmental

contamination in case of a leak.[5][9]

Keep the waste container closed at all times, except when adding waste.[4][11]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management personnel to schedule a pickup for the 2-Nonadecanone
waste.[4]

Provide them with accurate information about the waste, as indicated on the label.

Spill Management:
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In the event of a spill, immediately alert personnel in the area.

Contain the spill using appropriate absorbent materials.

All materials used for spill cleanup must also be treated as hazardous waste and disposed

of in the same manner as the original chemical.[4]

For large or unmanageable spills, evacuate the area and contact your institution's

emergency response team.[4]

Quantitative Data for 2-Nonadecanone
The following table summarizes key physical and chemical properties of 2-Nonadecanone,

which are important for its safe handling and disposal.

Property Value Source

Molecular Formula C₁₉H₃₈O [1][12][13]

Molecular Weight 282.5 g/mol [12]

Appearance Fine white plates [1][2]

Melting Point 57.0 °C [2]

Boiling Point 343.0 to 344.0 °C (estimated) [2]

Flash Point 73.9 °C (165.0 °F) (estimated) [2]

Water Solubility
0.004793 mg/L at 25 °C

(estimated)
[2]

Solubility Soluble in alcohol [2]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-Nonadecanone
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of 2-Nonadecanone waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of 2-Nonadecanone, thereby minimizing risks and

maintaining a compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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